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N-((6/'-p-coumaroyl)glucopyranosyl)aristolactam N-((6/'-p-coumaroyl)glucopyranosyl)aristolactam
Brand Name: Vulcanchem
CAS No.: 145613-84-9
VCID: VC0116067
InChI: InChI=1S/C32H27NO11/c1-40-21-4-2-3-17-18(21)11-20-25-19(12-22-30(26(17)25)43-14-42-22)31(39)33(20)32-29(38)28(37)27(36)23(44-32)13-41-24(35)10-7-15-5-8-16(34)9-6-15/h2-12,23,27-29,32,34,36-38H,13-14H2,1H3/b10-7+/t23-,27-,28+,29-,32-/m1/s1
SMILES: COC1=CC=CC2=C3C4=C(C=C21)N(C(=O)C4=CC5=C3OCO5)C6C(C(C(C(O6)COC(=O)C=CC7=CC=C(C=C7)O)O)O)O
Molecular Formula: C32H27NO11
Molecular Weight: 601.6 g/mol

N-((6/'-p-coumaroyl)glucopyranosyl)aristolactam

CAS No.: 145613-84-9

Main Products

VCID: VC0116067

Molecular Formula: C32H27NO11

Molecular Weight: 601.6 g/mol

N-((6/'-p-coumaroyl)glucopyranosyl)aristolactam - 145613-84-9

CAS No. 145613-84-9
Product Name N-((6/'-p-coumaroyl)glucopyranosyl)aristolactam
Molecular Formula C32H27NO11
Molecular Weight 601.6 g/mol
IUPAC Name [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(14-methoxy-9-oxo-3,5-dioxa-10-azapentacyclo[9.7.1.02,6.08,19.013,18]nonadeca-1(18),2(6),7,11(19),12,14,16-heptaen-10-yl)oxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C32H27NO11/c1-40-21-4-2-3-17-18(21)11-20-25-19(12-22-30(26(17)25)43-14-42-22)31(39)33(20)32-29(38)28(37)27(36)23(44-32)13-41-24(35)10-7-15-5-8-16(34)9-6-15/h2-12,23,27-29,32,34,36-38H,13-14H2,1H3/b10-7+/t23-,27-,28+,29-,32-/m1/s1
Standard InChIKey POLMXRJPIMTBPO-DSPNEAMJSA-N
Isomeric SMILES COC1=CC=CC2=C3C4=C(C=C21)N(C(=O)C4=CC5=C3OCO5)[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)COC(=O)/C=C/C7=CC=C(C=C7)O)O)O)O
SMILES COC1=CC=CC2=C3C4=C(C=C21)N(C(=O)C4=CC5=C3OCO5)C6C(C(C(C(O6)COC(=O)C=CC7=CC=C(C=C7)O)O)O)O
Canonical SMILES COC1=CC=CC2=C3C4=C(C=C21)N(C(=O)C4=CC5=C3OCO5)C6C(C(C(C(O6)COC(=O)C=CC7=CC=C(C=C7)O)O)O)O
Synonyms aristolactam, N-((6'-p-coumaroyl)glucopyranosyl)
aristolactam-N-(6'-trans-p-coumaroyl)-beta-D-glucopyranoside
N-((6'-p-coumaroyl)glucopyranosyl)aristolactam
N-((6'-trans-p-coumaroyl)-beta-D-glucopyranosyl)aristolactam
N-(CGlu)A
PubChem Compound 6439485
Last Modified Nov 11 2021
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